Cas no 1258651-37-4 (N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine)

• Product Name: N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine
• CAS No: 1258651-37-4
• CID: 4582988
• Update Time: 2025-05-26

N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine

• SMILES： CN1N=C(Br)C2=C(NCCN)N=CN=C12

Additional information on N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine

Introduction to N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine (CAS No. 1258651-37-4)

N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1258651-37-4, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The molecular structure of this compound incorporates several key features, including a pyrazolo[3,4-d]pyrimidine core and functional groups such as a bromo substituent and ethane-1,2-diamine moiety, which contribute to its unique chemical and biological properties.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various therapeutic areas. This particular derivative has been extensively studied for its potential applications in oncology and anti-inflammatory treatments. The presence of a bromo group at the 3-position of the pyrazolo[3,4-d]pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the ethane-1,2-diamine group introduces two amino functionalities, which can be further modified to explore diverse biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate intracellular signaling pathways associated with diseases such as cancer. The compound N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine has been investigated for its ability to interact with specific enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. These findings have positioned it as a promising candidate for further preclinical and clinical investigations.

The synthesis of N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromo-substituted pyrazolo[3,4-d]pyrimidine core is typically synthesized through condensation reactions followed by functional group transformations. The introduction of the ethane-1,2-diamine moiety is achieved through nucleophilic substitution or other coupling reactions, depending on the synthetic strategy employed. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are utilized to monitor the reaction progress and confirm the structural integrity of the final product.

The biological activity of N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine has been evaluated using various in vitro and in vivo models. These studies have revealed its potential as an anti-proliferative agent against certain cancer cell lines. The compound's ability to disrupt cell cycle progression and induce apoptosis has been observed in several experimental settings. Furthermore, its interaction with specific targets such as cyclin-dependent kinases (CDKs) has been explored as a possible mechanism of action. These findings are supported by computational modeling studies that predict favorable binding affinities between the compound and its intended targets.

Recent advancements in drug discovery technologies have enabled the rapid screening of large libraries of compounds for biological activity. N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine has been incorporated into high-throughput screening (HTS) campaigns to identify novel therapeutic agents. These efforts have led to the identification of derivatives with enhanced potency and selectivity. The combination of experimental approaches with computational methods has accelerated the process of optimizing lead compounds for clinical development.

The safety profile of N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine is currently under investigation through toxicological studies. Preliminary data suggest that the compound exhibits moderate solubility in aqueous media and moderate oral bioavailability in animal models. These properties are important considerations for formulating effective pharmaceutical products. Further studies are being conducted to assess potential side effects and determine safe dosage ranges for human use.

The future prospects for N1-{3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}ethane-1,2-diamine are promising given its unique chemical structure and biological activity. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential applications in other therapeutic areas beyond oncology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field.